Ethyl 4-(((2-chlorophenyl)sulfonyl)oxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Specification

• CAS No.: 899728-63-3
• Molecular Formula: C19H14ClFN2O6S
• Molecular Weight: 452.84
• IUPAC Name: ethyl 4-(2-chlorophenyl)sulfonyloxy-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• Standard InChI: InChI=1S/C19H14ClFN2O6S/c1-2-28-19(25)18-15(29-30(26,27)16-6-4-3-5-14(16)20)11-17(24)23(22-18)13-9-7-12(21)8-10-13/h3-11H,2H2,1H3
• Standard InChI Key: MCSVMPZSGRJHRY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NN(C(=O)C=C1OS(=O)(=O)C2=CC=CC=C2Cl)C3=CC=C(C=C3)F

Introduction

Ethyl 4-(((2-chlorophenyl)sulfonyl)oxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a complex organic compound with a molecular formula of C19H14ClFN2O6S and a CAS number of 899728-63-3. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyridazine ring, which is a six-membered ring containing two nitrogen atoms. The presence of a sulfonyl group classifies it as a sulfonate ester, contributing to its chemical reactivity and potential biological activity.

Synthesis

The synthesis of Ethyl 4-(((2-chlorophenyl)sulfonyl)oxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate typically involves multiple steps, including the formation of the pyridazine ring and the introduction of the sulfonyl and ester groups. The process requires careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product. Analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC) are commonly used to characterize the synthesized compounds.

Applications and Future Research Directions

This compound's applications could extend to materials science and medicinal chemistry, given its structural complexity and potential biological activity. Future research should focus on optimizing its synthesis, exploring its biological effects through in vitro and in vivo studies, and modifying its structure to enhance its therapeutic potential.